Cas no 4790-79-8 (7-Methoxybenzofuran-2-carboxylic acid)

• Product Name: 7-Methoxybenzofuran-2-carboxylic acid
• CAS No: 4790-79-8
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• MDL: MFCD00060516
• CID: 45320
• PubChem ID: 24861937
• Update Time: 2025-06-14

7-Methoxybenzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Methoxybenzofuran-2-carboxylic acid
• 7-Methoxy-1-benzofuran-2-carboxylic acid
• 7-Methoxybenzo[b]furan-2-carboxylic acid
• 2-Benzofurancarboxylic acid, 7-methoxy-
• 7-Methoxy-2-benzofurancarboxylic acid
• UOCNTRAAJNWDND-UHFFFAOYSA-N
• 7-methoxy-benzofuran-2-carboxylic acid
• 7-Methoxybenzo(b)furan-2-carboxylic acid
• Bionet2_000463
• 7-methoxybenzofuran-2-carboxylicacid
• Oprea1_763528
• KSC236K1T
• HMS1365F
• DTXSID40345644
• A827384
• HMS1365F01
• SCHEMBL978037
• FT-0600568
• J-519295
• 10P-977
• SR-01000642605-1
• 8-HYDROXY-NAPHTHALENE-1-CARBOXYLICACIDMETHYLESTER
• F2106-0104
• CS-0046218
• CCG-53440
• 7methoxybenzofuran-2-carboxylic acid
• 4790-79-8
• SY025994
• 7-methoxybenzofuran-2-carboxylate
• MFCD00060516
• 7-Methoxy-1-benzofuran-2-carboxylic acid #
• 7-Methoxy-2-benzofurancarboxylic acid, 97%
• EN300-37035
• AKOS000103499
• Z111570848
• BBL028086
• ALBB-029688
• STL026281
• DB-007212

• MDL： MFCD00060516
• Inchi： 1S/C10H8O4/c1-13-7-4-2-3-6-5-8(10(11)12)14-9(6)7/h2-5H,1H3,(H,11,12)
• InChI Key： UOCNTRAAJNWDND-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC2C=CC=C(C1=2)OC

Computed Properties

• Exact Mass: 192.04200
• Monoisotopic Mass: 191.034434
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 59.7

Experimental Properties

• Color/Form: White crystal powder
• Density: 1.2932 (rough estimate)
• Melting Point: 221-223 °C (lit.)
• Boiling Point: 288.14°C (rough estimate)
• Flash Point: 352.4 °C at 760 mmHg
• Refractive Index: 1.5430 (estimate)
• PSA: 59.67000
• LogP: 2.13960
• Solubility: Uncertain

7-Methoxybenzofuran-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-Methoxybenzofuran-2-carboxylic acid

Recent Advances in the Research of 7-Methoxybenzofuran-2-carboxylic acid (CAS: 4790-79-8)

7-Methoxybenzofuran-2-carboxylic acid (CAS: 4790-79-8) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a building block for novel drug candidates, owing to its unique structural properties and versatility in chemical modifications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological activities.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 7-Methoxybenzofuran-2-carboxylic acid as a precursor for the development of anti-inflammatory agents. The study demonstrated that derivatives of this compound exhibited significant inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The findings suggest that further optimization of these derivatives could lead to the development of new non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Another significant application of 7-Methoxybenzofuran-2-carboxylic acid was reported in the field of antimicrobial research. A team of scientists synthesized a series of benzofuran-based compounds incorporating this moiety and evaluated their activity against multidrug-resistant bacterial strains. The results, published in Bioorganic & Medicinal Chemistry Letters, indicated that several derivatives displayed potent antibacterial activity, particularly against Gram-positive pathogens such as Staphylococcus aureus and Enterococcus faecalis. These findings underscore the potential of 7-Methoxybenzofuran-2-carboxylic acid as a scaffold for designing new antimicrobial agents.

Recent advancements in synthetic methodologies have also facilitated the efficient production of 7-Methoxybenzofuran-2-carboxylic acid. A study in Organic Process Research & Development described a novel catalytic process for the large-scale synthesis of this compound, utilizing palladium-catalyzed carbonylation reactions. This method offers several advantages, including higher yields, reduced environmental impact, and scalability, making it suitable for industrial applications.

In addition to its pharmaceutical applications, 7-Methoxybenzofuran-2-carboxylic acid has been investigated for its potential in agrochemicals. Research published in Pest Management Science highlighted its role in the synthesis of herbicidal compounds. The study found that certain derivatives exhibited selective herbicidal activity against broadleaf weeds, with minimal toxicity to crops. This discovery opens new avenues for the development of environmentally friendly herbicides.

In conclusion, 7-Methoxybenzofuran-2-carboxylic acid (CAS: 4790-79-8) continues to be a compound of significant interest in chemical and biological research. Its versatility as a synthetic intermediate, coupled with its demonstrated biological activities, positions it as a valuable tool for drug discovery and agrochemical development. Future research should focus on further exploring its potential applications and optimizing synthetic routes to enhance its accessibility and utility in various industries.